Cas no 1248211-47-3 (1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol)
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-((5-bromofuran-2-yl)methyl)piperidin-3-ol
- 1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol
-
- Inchi: 1S/C10H14BrNO2/c11-10-4-3-9(14-10)7-12-5-1-2-8(13)6-12/h3-4,8,13H,1-2,5-7H2
- InChI Key: KEIPEOUCOBMYCZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CN2CCCC(C2)O)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- XLogP3: 1.8
- Topological Polar Surface Area: 36.6
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B145186-100mg |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 100mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B145186-500mg |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 500mg |
$ 525.00 | 2022-06-07 | ||
| TRC | B145186-1g |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 1g |
$ 815.00 | 2022-06-07 | ||
| Life Chemicals | F6541-0776-2μmol |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6541-0776-5μmol |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6541-0776-10μmol |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6541-0776-20μmol |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6541-0776-1mg |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6541-0776-2mg |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6541-0776-3mg |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol |
1248211-47-3 | 3mg |
$94.5 | 2023-09-08 |
1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol
1-[(5-Bromofuran-2-yl)methyl]piperidin-3-ol: A Comprehensive Overview
1-[(5-Bromofuran-2-yl)methyl]piperidin-3-ol, identified by the CAS number 1248211-47-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a piperidine ring with a brominated furan moiety, making it a unique structure with potential applications in drug discovery and synthesis. Recent advancements in synthetic methodologies have enhanced our ability to explore its properties and functionalities, positioning it as a promising candidate for further research.
The chemical structure of 1-[(5-Bromofuran-2-yl)methyl]piperidin-3-ol is characterized by a piperidine ring substituted at the 3-position with a hydroxyl group and at the 1-position with a (5-bromofuran-2-yl)methyl group. This configuration introduces both rigidity and flexibility into the molecule, which are crucial for its interactions with biological targets. The presence of the bromine atom in the furan ring adds electronic complexity, potentially influencing the compound's reactivity and selectivity in various reactions.
Recent studies have focused on the synthesis of this compound, employing innovative strategies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have not only improved yield and purity but also expanded the scope of its derivatization. For instance, researchers have successfully synthesized analogs with different substituents on the furan ring, paving the way for exploring structure-activity relationships (SAR) in medicinal chemistry.
In terms of pharmacological properties, 1-[(5-Bromofuran-2-yl)methyl]piperidin-3-ol has shown potential as a lead compound in anti-inflammatory and antioxidant studies. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes suggests applications in treating conditions associated with oxidative stress and inflammation. Furthermore, preliminary in vitro assays indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines, highlighting its potential as an anticancer agent.
The integration of computational chemistry techniques has also provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that it can bind effectively to key protein targets, such as cyclooxygenase (COX) enzymes and reactive oxygen species (ROS) generating systems. These findings underscore its role as a multifunctional agent with diverse therapeutic implications.
From an industrial perspective, the synthesis of CAS No. 1248211-47-3 is scalable, making it feasible for large-scale production if commercialized. Its stability under various storage conditions and compatibility with common pharmaceutical excipients further enhance its suitability for formulation development.
In conclusion, 1-[(5-Bromofuran-2-yl)methyl]piperidin-3-one stands out as a versatile compound with promising applications across multiple therapeutic areas. As research continues to unravel its full potential, it is anticipated that this molecule will contribute significantly to the advancement of novel drug candidates and synthetic methodologies.
1248211-47-3 (1-[(5-bromofuran-2-yl)methyl]piperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)